Cas no 84604-67-1 (Benzene,1,3-diethyl-2-fluoro-)

• Product Name: Benzene,1,3-diethyl-2-fluoro-
• CAS No: 84604-67-1
• MF: C₁₀H₁₃F
• MW: 152.208626508713
• CID: 721807
• PubChem ID: 3019991
• Update Time: 2025-04-19

Benzene,1,3-diethyl-2-fluoro- Chemical and Physical Properties

Names and Identifiers

• Benzene,1,3-diethyl-2-fluoro-
• 1,3-Diethyl-2-fluorobenzene
• NS00061202
• AKOS024334013
• 84604-67-1
• DTXSID50233588
• SCHEMBL22306130
• EINECS 283-349-3
• FT-0703602

• Inchi： 1S/C10H13F/c1-3-8-6-5-7-9(4-2)10(8)11/h5-7H,3-4H2,1-2H3
• InChI Key： BJINCTYPVIJQPO-UHFFFAOYSA-N
• SMILES： FC1C(=CC=CC=1CC)CC

Computed Properties

• Exact Mass: 152.1
• Monoisotopic Mass: 152.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 99.4
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 0.955
• Boiling Point: 180.3°C at 760 mmHg
• Flash Point: 54.5°C
• Refractive Index: 1.481

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes